2-(4-chlorophenyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-chlorophenyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7-ol, also known as CPP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. CPP belongs to the class of pyrazolo[1,5-a]pyrimidines, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor properties. In
Scientific Research Applications
2-(4-chlorophenyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7-ol has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory effects on a variety of enzymes, including cyclin-dependent kinases, glycogen synthase kinase-3β, and p38 mitogen-activated protein kinase. These enzymes are involved in various cellular processes, such as cell cycle regulation, apoptosis, and inflammation, making this compound a promising candidate for the treatment of cancer, neurodegenerative diseases, and inflammatory disorders.
Mechanism of Action
The mechanism of action of 2-(4-chlorophenyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7-ol is not fully understood, but it is believed to involve the inhibition of specific enzymes through the formation of stable complexes. This compound has been shown to bind to the ATP-binding site of cyclin-dependent kinases, preventing the phosphorylation of target proteins and leading to cell cycle arrest and apoptosis. Additionally, this compound has been reported to inhibit the activity of glycogen synthase kinase-3β, which is involved in the regulation of glucose metabolism and neuronal development. By inhibiting this enzyme, this compound may have potential therapeutic applications in the treatment of diabetes and Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and antitumor properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-α and interleukin-6, and reduce the activation of nuclear factor-κB. These effects suggest that this compound may have potential applications in the treatment of inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound has been reported to exhibit analgesic effects in animal models of pain, suggesting that it may have potential as a novel painkiller. Finally, this compound has been shown to exhibit antitumor effects in various cancer cell lines, suggesting that it may have potential as a chemotherapeutic agent.
Advantages and Limitations for Lab Experiments
2-(4-chlorophenyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7-ol has several advantages for lab experiments, including its high purity and yield, and its ability to inhibit a wide range of enzymes. However, there are also some limitations to its use. For example, this compound is a relatively complex molecule, which may make it difficult to synthesize and purify. Additionally, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 2-(4-chlorophenyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7-ol. First, further studies are needed to elucidate the mechanism of action of this compound, which may provide insights into its potential therapeutic applications. Second, studies are needed to evaluate the safety and efficacy of this compound in animal models and human clinical trials. Third, studies are needed to explore the potential applications of this compound in drug discovery and development, particularly in the areas of cancer and neurodegenerative diseases. Finally, studies are needed to explore the potential applications of this compound in other areas, such as pain management and inflammation.
Synthesis Methods
The synthesis of 2-(4-chlorophenyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7-ol involves the reaction of 4-chlorophenylhydrazine and ethyl acetoacetate in the presence of a catalyst, followed by cyclization with phenyl isocyanate. The final product is obtained through the hydrolysis of the ethyl ester using sodium hydroxide. This method has been reported to yield this compound with high purity and yield, making it suitable for large-scale production.
properties
IUPAC Name |
2-(4-chlorophenyl)-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12ClN3O/c19-14-8-6-13(7-9-14)16-10-17-20-15(11-18(23)22(17)21-16)12-4-2-1-3-5-12/h1-11,21H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMWFKXAEXBWZMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=O)N3C(=N2)C=C(N3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.